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Compound of Interest

Compound Name: Pentaerythritol tetraoleate

Cat. No.: B107224

Pentaerythritol tetraoleate (PETO) is a synthetic ester lubricant base oil that is gaining
significant attention across various industrial sectors for its uniqgue combination of high
performance and environmental friendliness.[1][2] This guide provides a comprehensive
comparison of PETO's performance against conventional mineral oils and other synthetic
lubricants, supported by experimental data. It is intended for researchers, scientists, and
formulation professionals in the lubricants industry.

PETO is produced through the esterification of pentaerythritol, a polyol, with oleic acid, a fatty
acid.[1][3] This molecular structure gives it exceptional properties, including high lubricity, a
high viscosity index, excellent thermal and oxidative stability, and high biodegradability.[4][5][6]
These characteristics make it a superior alternative to traditional lubricants in applications such
as hydraulic fluids, metalworking fluids, industrial gear oils, and even as a base oil for greases.

[41071(8]

Performance Comparison: PETO vs. Alternatives

The performance of a lubricant is determined by a range of physicochemical and tribological
properties. The following tables summarize the performance of PETO in comparison to other
common lubricant base oils, including mineral oil, polyalphaolefin (PAO), and other synthetic
esters like trimethylolpropane trioleate (TMPTO).

Physicochemical Properties
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Pentaerythritol . Trimethylolpro
. . Polyalphaolefi ;
Property Tetraoleate Mineral Oil (PAO) pane Trioleate
n
(PETO) (TMPTO)
Viscosity Grade Typically 46 or Typically 46 or
Y ypicaty Wide range Wide range ypicaly
(ISO VG) 68[3] 68
Viscosity Index
o >175[4] 80-120[9] >130[10] >180
Flash Point (°C) >270[4] ~200 >220 ~290
) Variable, typically
Pour Point (°C) -20 to -25[4] . <-50 <-40[3]
higher
_ _ High (>85%)[1] _
Biodegradability [11] Low[9] Low[10] High

Tribological Performance (Four-Ball Test Data)

Lubricant Wear Scar Diameter (mm) Coefficient of Friction

Comparable to or slightly

Pentaerythritol Tetraoleate Lower than conventional
better than other polyol ) ]
(PETO) mineral 0il[12]
esters[12]
Mineral Oil (SAE 30) Larger than PETO blends[12] Higher than PETO blends[12]
Trimethylolpropane Trioleate .
Comparable to PETO[12] Data not specified
(TMPTO)
Canola Oill Comparable to PETO[12] Data not specified

Key Performance Attributes of PETO

Superior Lubricity and Wear Protection: PETO's polar ester molecules have a strong affinity for
metal surfaces, forming a durable lubricating film that reduces friction and wear, even under
extreme pressure.[5][12] This leads to extended equipment life and reduced maintenance
requirements.[5]
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Excellent Thermal and Oxidative Stability: PETO exhibits high resistance to thermal breakdown
and oxidation at elevated temperatures.[5][13] This minimizes the formation of sludge and
deposits, ensuring the lubricant's performance and longevity, particularly in high-temperature
applications like jet engines and industrial gearboxes.[1][14]

High Viscosity Index: A high viscosity index indicates that the oil's viscosity changes less with
temperature fluctuations. PETO's high VI ensures reliable performance across a wide operating
temperature range, from cold starts to high-temperature operation.[4][15]

Enhanced Biodegradability: Unlike mineral oils and PAOs, PETO is readily biodegradable,
making it an environmentally friendly choice for applications where lubricant leakage or
disposal is a concern.[1][5][7] The ester linkages in its structure are susceptible to hydrolysis,
breaking down into non-toxic components.[1]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
accurate and reproducible results.

Four-Ball Wear Test (ASTM D4172)

This test evaluates the anti-wear properties of a lubricant. Four steel balls are arranged in a
pyramid, with the top ball rotating against the three stationary lower balls, which are immersed
in the lubricant sample. The test is run for a specified time at a set speed and load. The
average diameter of the wear scars on the three lower balls is then measured. A smaller wear
scar diameter indicates better anti-wear performance.

Pin-on-Disc Test (ASTM G99)

The tribological properties of lubricants, such as the coefficient of friction and specific wear
rate, are often evaluated using a pin-on-disc tribometer.[16] In this test, a pin is loaded against
a rotating disc with the lubricant applied to the contact area. The frictional force and the amount
of wear on the pin and disc are measured to determine the lubricant's performance.[16]

Rotary Bomb Oxidation Test (RBOT) (ASTM D2272)

The RBOT is used to assess the oxidation stability of a lubricant.[3][17] A sample of the oil is
placed in a pressure vessel (bomb) with a copper catalyst and water. The bomb is then
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pressurized with oxygen and placed in a heated bath. The time it takes for the oxygen pressure
to drop by a specified amount is measured as the oxidation induction time. A longer induction

time indicates greater oxidation stability.[17]

Visualizing Performance and Processes

To better understand the mechanisms and workflows related to PETO's performance, the

following diagrams are provided.
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Experimental Workflow for Lubricant Validation
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Biodegradation Pathway of PETO

Conclusion

Pentaerythritol tetraoleate stands out as a high-performance, biodegradable lubricant base
oil suitable for a wide range of demanding industrial applications. Its excellent lubricity, thermal
stability, and high viscosity index offer significant advantages over conventional mineral oils
and some synthetic alternatives. For professionals in lubricant formulation and development,
PETO provides a versatile and effective solution to meet the increasing demands for both
performance and environmental responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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